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Compound of Interest

Compound Name: Cesium orthovanadate

Cat. No.: B1644300

While the specific crystal structure details for Cesium Orthovanadate (Cs3VO4) are not
extensively documented in publicly available research, a closely related and well-characterized
compound, Cesium Vanadate (Cs2V308), offers significant insights into the structural
chemistry of cesium and vanadium oxides. This technical guide provides an in-depth analysis
of the crystal structure of Cs2V308, targeting researchers, scientists, and drug development
professionals.

Cesium vanadate (Cs2V308) has been a subject of interest due to its intriguing structural and
physical properties.[1][2][3] Detailed crystallographic data for this compound has been
determined, providing a solid foundation for understanding its behavior and potential
applications.[1][4][5]

Crystal Structure Data

The crystal structure of Cs2V308 has been meticulously resolved using single-crystal X-ray
diffraction.[1][2][4] The compound crystallizes in a noncentrosymmetric polar space group,
P4bm.[1][2][4] This crystal system is characterized by a two-dimensional layered structure.[1][2]
[3] The layers are composed of corner-sharing V5+04 tetrahedra and V4+05 polyhedra, and
these layers are separated by cesium cations.[1][2][5] The specific arrangement of these
polyhedra results in a macroscopic polarity in the crystal structure.[1][2]

A summary of the key crystallographic data for Cs2V308 is presented in the table below for
easy reference and comparison.
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Parameter Value
Chemical Formula Cs2Vv308
Crystal System Tetragonal
Space Group P4bm
Lattice Parameter 'a’ 8.9448(4) A
Lattice Parameter 'c' 6.0032(3) A
Unit Cell Volume (V) 480.31(4) A3
Molecules per Unit Cell (2) 2

Experimental Protocols

The determination of the crystal structure of Cs2V308 involved a systematic experimental
approach, from synthesis to characterization.

Synthesis

Single crystals of Cs2V308 were synthesized using a hydrothermal method.[1][4][6] This
technique is particularly suitable for growing high-quality crystals of inorganic materials. The
synthesis is typically carried out in a sealed vessel (autoclave) under controlled temperature
and pressure. For Cs2V308, a two-step hydrothermal route has been reported.[6]

Single-Crystal X-ray Diffraction

The primary technique for elucidating the precise atomic arrangement in Cs2V308 is single-
crystal X-ray diffraction.[1][2][4] This powerful analytical method involves irradiating a single
crystal with a focused beam of X-rays and analyzing the resulting diffraction pattern. The
positions and intensities of the diffracted X-rays provide detailed information about the electron
density distribution within the crystal, which in turn allows for the determination of the crystal
lattice, space group, and the exact coordinates of each atom in the unit cell.

Visualizing the Experimental Workflow
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The logical flow of the experimental process for the crystal structure analysis of Cesium
Vanadate can be visualized as follows:

Experimental workflow for Cesium Vanadate crystal structure analysis.

In conclusion, while detailed structural information for Cs3VO4 remains elusive in the reviewed
literature, the comprehensive analysis of Cs2V308 provides a valuable framework for
understanding the crystallographic properties of cesium vanadates. The presented data and
experimental protocols offer a solid starting point for further research in this area, including
potential applications in materials science and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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